Cas no 2229361-80-0 (3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol
• CAS No: 2229361-80-0
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6221202
• PubChem ID: 165643312
• Update Time: 2025-10-20

3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol
• 2229361-80-0
• EN300-1922075

• Inchi： 1S/C9H11BrN2O3/c10-9-7(6(4-11)5-13)2-1-3-8(9)12(14)15/h1-3,6,13H,4-5,11H2
• InChI Key： SQVVJPTYMUDDPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CO)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol

3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol: A Promising Compound in Modern Pharmaceutical Research

3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical science. This compound, with the CAS number 2229361-80-0, represents a critical intersection between synthetic chemistry and biological activity, making it a focal point for researchers exploring novel therapeutic strategies. Its molecular framework combines aromatic and aliphatic moieties, which are known to modulate interactions with various biological targets, including enzymes, receptors, and ion channels. Recent advancements in medicinal chemistry have highlighted its potential as a lead compound for the development of drugs targeting inflammatory diseases, neurodegenerative disorders, and cancer.

The structural complexity of 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol is evident in its functional groups. The 3-amino group introduces nitrogen functionality, which is crucial for hydrogen bonding and molecular recognition in biological systems. The 2-bromo and 3-nitrophenyl substituents add steric and electronic effects, influencing the compound's reactivity and biological profile. The propan-1-ol chain provides hydrophilic characteristics, enhancing solubility and permeability, which are essential for drug delivery. These features collectively position the compound as a versatile scaffold for further chemical modifications and pharmaceutical applications.

Recent studies have demonstrated the potential of 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol in modulating key signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the pro-inflammatory cytokine IL-1β by interfering with the NF-κB signaling pathway. This finding is particularly significant given the role of IL-1β in conditions such as rheumatoid arthritis and atherosclerosis. The compound's ability to target this pathway suggests its potential as an anti-inflammatory agent, aligning with the growing demand for therapies that address chronic inflammation.

Another area of interest is the compound's interaction with neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2022 highlighted its neuroprotective properties. The study found that 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol significantly reduced oxidative stress and neuronal apoptosis in models of Parkinson's disease. This effect was attributed to its ability to modulate the activity of mitochondrial complex I, a critical component in cellular energy production. These findings underscore the compound's potential in the development of therapies for neurodegenerative disorders, a field with limited treatment options.

From a synthetic perspective, the preparation of 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol involves a series of well-established chemical reactions. The synthesis typically begins with the bromination of 2-bromo-3-nitrophenol, followed by coupling with a suitable aliphatic chain. The introduction of the amino group is achieved through amination reactions, while the hydroxyl functionality is incorporated via hydroxylation steps. These synthetic strategies are not only critical for the production of the compound but also provide insights into its chemical behavior and reactivity.

Advancements in computational chemistry have further enhanced the understanding of 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol. Molecular docking studies have revealed its potential binding affinity to various protein targets, including cytochrome P450 enzymes and ionotropic glutamate receptors. These interactions are crucial for the compound's biological activity and may explain its diverse pharmacological effects. The use of machine learning algorithms in predicting the compound's behavior has also opened new avenues for drug discovery, allowing researchers to optimize its properties for specific therapeutic applications.

Despite its promising properties, the compound's development is still in the preclinical stages. Challenges such as metabolic stability and toxicity profiles require further investigation. A 2023 review in Drug Discovery Today emphasized the importance of in vivo studies to evaluate the compound's safety and efficacy. Researchers are also exploring the possibility of conjugating 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol with other pharmacologically active molecules to enhance its therapeutic potential. These efforts reflect the dynamic nature of pharmaceutical research and the continuous quest for innovative solutions.

The broader implications of 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol extend beyond its immediate applications. Its structural features and functional groups make it a valuable model for studying the relationship between molecular structure and biological activity. This knowledge can inform the design of new compounds with tailored properties for specific diseases. Moreover, the compound's synthesis and modification strategies contribute to the field of green chemistry, as they offer sustainable approaches to drug development.

In conclusion, 3-amino-2-(2-bromo-3-nitrophenyl)propan-1-ol represents a significant advancement in the field of pharmaceutical science. Its unique molecular structure, combined with its potential biological activities, positions it as a promising candidate for the development of new therapies. As research continues to uncover its properties and applications, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.